Cas no 2227731-45-3 ((2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol)

• Product Name: (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol
• CAS No: 2227731-45-3
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5750566
• PubChem ID: 165714258
• Update Time: 2025-06-09

(2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227731-45-3
• EN300-1996788
• (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol

• Inchi： 1S/C8H13ClN2O/c1-3-11-5-10-8(9)7(11)4-6(2)12/h5-6,12H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： SGFOSCKHXAJTMU-LURJTMIESA-N
• SMILES： ClC1=C(C[C@H](C)O)N(C=N1)CC

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol

Compound Introduction: (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol (CAS No. 2227731-45-3)

The compound (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol, identified by its CAS number 2227731-45-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the propan-2-ol moiety, has garnered considerable attention due to its structural complexity and potential biological activity. The presence of a substituted imidazole ring and a chloro substituent enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The imidazole scaffold, particularly when modified with functional groups such as chloro and ethyl, exhibits a wide range of biological activities. Research has demonstrated that imidazole derivatives can interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The compound (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol is no exception, with its unique structure suggesting potential therapeutic applications.

The stereochemistry of the compound, indicated by the (2S) configuration at the propan-2-ol chiral center, plays a crucial role in determining its biological efficacy. Chiral molecules often exhibit different pharmacological properties depending on their stereoisomeric form, making the precise control of stereochemistry essential in drug development. The synthesis of enantiomerically pure compounds like (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol is a challenging yet rewarding endeavor for synthetic chemists.

Current research in the field of heterocyclic chemistry has highlighted the importance of functional group diversity in designing bioactive molecules. The chloro substituent in the imidazole ring of (2S)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-ol not only contributes to its lipophilicity but also influences its electronic properties, potentially enhancing interactions with biological targets. This dual functionality makes it an attractive scaffold for further derivatization and optimization.

The potential applications of this compound are vast and span multiple therapeutic areas. For instance, imidazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The specific combination of substituents in (2S)-1-(4-chloro-1ethyl - 1H-imidazol - 5 - yl)propan - 2 - ol suggests that it may possess antimicrobial or anti-inflammatory properties. Additionally, the chiral center provides an opportunity to develop enantiomerically pure drugs, which can lead to improved efficacy and reduced side effects.

In vitro studies have begun to explore the biological activity of this compound. Initial assays have shown that it interacts with certain enzymes and receptors in a manner consistent with potential therapeutic effects. These preliminary findings are encouraging and warrant further investigation into its mechanism of action. Understanding how this compound interacts with biological systems at the molecular level will be crucial for optimizing its pharmacological profile.

The synthesis of complex molecules like (2S)-1-(4-chloro - 1 - ethyl - 1H-imidazol - 5 - yl)propan - 2 - ol requires meticulous planning and execution. Advanced synthetic techniques must be employed to achieve high yields and purity levels. Recent advancements in catalysis and asymmetric synthesis have made it possible to construct complex chiral molecules more efficiently than ever before. These innovations are likely to play a significant role in the future development of this compound.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound. Integrating knowledge from multiple disciplines will lead to more comprehensive understanding and application of this molecule. The journey from discovery to clinical application is long and challenging but holds great promise for improving human health.

In conclusion, the compound (2S)-1-(4-chloro - 1 - ethyl - 1H-imidazol - 5 - yl)propan - 2 - ol (CAS No. 2227731453) represents a significant advancement in pharmaceutical chemistry. Its unique structure, stereochemistry, and functional group diversity make it a promising candidate for further investigation. With continued research and development, this compound has the potential to contribute to new therapeutic strategies across various medical conditions.